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Introduction
Regenerative endodontic procedures (REPs) are biologically based treatments designed to

replace damaged dentin and root structures, as well as the pulp-dentin complex.[1][2] These

procedures are particularly beneficial for immature permanent teeth with necrotic pulp, as they

allow for continued root development, which is not achievable with traditional apexification

techniques.[2] A key component in many REP protocols is the use of an intracanal medicament

to disinfect the root canal system while promoting a favorable environment for tissue

regeneration. This document provides detailed application notes and protocols for the use of

Calvital, a calcium hydroxide-based material, in regenerative endodontic procedures.

Calcium hydroxide, the active component of Calvital, has been a staple in endodontics for

decades due to its antibacterial properties and its ability to induce hard-tissue formation.[3][4]

Its high pH (approximately 12.5-12.8) creates a harsh environment for many common

endodontic pathogens.[3] The mechanism of action involves the release of hydroxyl ions, which

can damage bacterial cytoplasmic membranes, denature proteins, and damage DNA.[3][5]
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The success of regenerative endodontic procedures is often evaluated through clinical and

radiographic assessments. The following tables summarize quantitative data from studies

evaluating the efficacy of REPs, including those using calcium hydroxide as an intracanal

medicament.

Table 1: Clinical and Radiographic Outcomes of Regenerative Endodontic Procedures

Outcome
Measure

Success/Survi
val Rate

Follow-up
Period

Notes Reference

Survival Rate 100% 36 months

Non-setting

Ca(OH)₂ used as

intracanal

medicament.

[6]

Success Rate 81.6% 36 months

Non-setting

Ca(OH)₂ used as

intracanal

medicament.

[6]

Pooled Survival

Rate
97.3% Meta-analysis

Includes various

REP protocols.
[7][8]

Pooled Healing

Rate
93.0% Meta-analysis

Defined as

absence of

clinical

symptoms and

resolution of

periapical

radiolucency.

[7][8]

Table 2: Radiographic Assessment of Root Development Following REPs
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Radiographic
Outcome

Percentage of
Cases Showing
Improvement

Notes Reference

Root Lengthening 77.3% (pooled rate)
Meta-analysis of 11

studies.
[7][8]

Root Thickening 90.6% (pooled rate)
Meta-analysis of 11

studies.
[7][8]

Apical Closure 79.1% (pooled rate)
Meta-analysis of 11

studies.
[7][8]

Root Length Increase 47.9%
36-month study with

non-setting Ca(OH)₂.
[6]

Root Dentin

Thickness Increase
77.1%

36-month study with

non-setting Ca(OH)₂.
[6]

Apical Diameter

Decrease
89.6%

36-month study with

non-setting Ca(OH)₂.
[6]

Intracanal

Calcification
60% - 78%

Associated with the

use of calcium

hydroxide paste.

[6][9]

Experimental Protocols
The following are detailed protocols for the application of Calvital in a typical two-visit

regenerative endodontic procedure. These protocols are based on recommendations from the

American Association of Endodontists and findings from various clinical studies.[1][10]

First Appointment: Disinfection
Anesthesia and Isolation: Administer local anesthesia and isolate the tooth with a dental

dam.

Access Opening: Create a standard endodontic access opening to the pulp chamber.
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Minimal Instrumentation: Gently remove necrotic pulp tissue. Avoid instrumentation of the

root canal walls to preserve viable stem cells.[11]

Irrigation:

Gently irrigate the canal with a copious amount of 1.5% sodium hypochlorite (NaOCl)

solution (e.g., 20 mL).[1] Use a closed-end, side-vented needle to minimize extrusion of

the irrigant into the periapical tissues.[1]

Follow with a saline rinse.

Drying: Dry the canal with sterile paper points.

Intracanal Medicament Placement (Calvital):

Prepare Calvital (calcium hydroxide paste) according to the manufacturer's instructions.

Introduce the paste into the canal, ensuring it reaches the apical extent without extrusion.

The paste should fill the canal up to the cementoenamel junction (CEJ).

Temporary Restoration: Place a temporary restoration to seal the access cavity.

Second Appointment: Revascularization (2-4 weeks after
the first appointment)

Anesthesia and Isolation: Administer local anesthesia and isolate the tooth.

Removal of Medicament: Remove the temporary restoration and Calvital paste from the

canal.

Final Irrigation:

Irrigate the canal with 17% EDTA solution to remove the smear layer and expose dentinal

tubules.

Follow with a final rinse with sterile saline.
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Induction of Bleeding:

Carefully over-instrument past the apex with an endodontic file to induce bleeding into the

canal. The blood should fill the canal up to the level of the CEJ.[11] This blood clot serves

as a natural scaffold for tissue regeneration.[12]

Placement of Coronal Barrier:

Once the blood clot has formed, place a resorbable collagen matrix (e.g., CollaPlug) over

the clot.[11]

Place a 3-4 mm layer of a bioceramic material such as Mineral Trioxide Aggregate (MTA)

or Biodentine® directly over the collagen matrix to create a tight coronal seal.

Permanent Restoration: Place a permanent restoration to complete the treatment.
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Caption: Signaling cascade initiated by Calvital in pulp-dentin regeneration.
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Caption: Two-visit experimental workflow for regenerative endodontics using Calvital.
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Caption: Relationship between Calvital's properties and its therapeutic outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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